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Compound of Interest

Compound Name: Iron(3+),chloride;hexahydrate
Cat. No.: B15795173
Get Quote
Introduction

Iron(l1l) chloride hexahydrate (FeCls-6H20) is a deliquescent solid that is highly soluble in
water, forming a strongly acidic solution. It is a crucial reagent in various scientific disciplines,
including biomedical research and drug development, where it is utilized as a catalyst, an
oxidizing agent, and in assays for determining various analytes. Accurate preparation of
standard solutions of Iron(lll) chloride hexahydrate is paramount for the reliability and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation of a standard aqueous solution of Iron(lll) chloride hexahydrate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Iron(lll) chloride hexahydrate is
presented in Table 1.
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Property Value

Chemical Formula FeCls-6H20[1][2]

Molecular Weight 270.30 g/mol [1][2][3]
Appearance Yellow to brown crystalline solid
Solubility in Water Highly soluble

Melting Point Approximately 37 °C

Density Approximately 1.82 g/cm3

Health and Safety Precautions

Iron(l1l) chloride hexahydrate is a corrosive and harmful substance.[4] It can cause serious skin
irritation and eye damage.[3][4] Ingestion is harmful.[4] Therefore, strict adherence to safety
protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles or a face shield, and chemical-resistant gloves.[1][3][4]

o Handling: Handle the solid and its solutions in a well-ventilated area, preferably under a
chemical fume hood, to avoid inhalation of dust or aerosols.[1][3] Avoid contact with skin and
eyes.[1][3][5] Do not eat, drink, or smoke in the work area.[4][5]

e First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3]
Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[1][3]

o Ingestion: Rinse mouth with water and drink plenty of milk.[6] Do not induce vomiting. Call
a poison control center or doctor immediately.[1]
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o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[5]

Equipment and Reagents

A list of necessary equipment and reagents for the preparation of the standard solution is

provided in Table 2.

Equipment

Reagents

Analytical balance

Iron(lll) chloride hexahydrate (FeCls-6H20),
ACS reagent grade or higher

Volumetric flask (Class A)

Distilled or deionized water

Beaker

Graduated cylinder

Weighing boat/paper

Spatula

Magnetic stirrer and stir bar

Wash bottle with distilled/deionized water

Personal Protective Equipment (PPE)

Experimental Protocol

This protocol details the steps for preparing a 100 mL of 0.1 M Iron(lll) chloride hexahydrate
solution. The workflow for this protocol is illustrated in the diagram below.
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Caption: Experimental workflow for preparing a standard solution of Iron(lll) chloride
hexahydrate.

5.1. Calculation of Required Mass

To prepare a solution of a specific molarity, the required mass of the solute must be calculated
using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
For 100 mL (0.1 L) of a 0.1 M solution of FeCls-6H20:

Mass (g) = 0.1 mol/L x 0.1 L x 270.30 g/mol = 2.703 g

5.2. Step-by-Step Procedure

» Weighing: Accurately weigh 2.703 g of Iron(lll) chloride hexahydrate using an analytical
balance and a clean, dry weighing boat.

o Dissolution: a. Transfer the weighed solid into a clean, dry beaker. b. Add approximately 50
mL of distilled or deionized water to the beaker. c. Place a magnetic stir bar in the beaker
and place it on a magnetic stirrer. d. Stir the solution until the solid is completely dissolved.
The solution will have a yellow to brown color.

o Final Volume Adjustment: a. Carefully transfer the dissolved solution into a 100 mL Class A
volumetric flask using a funnel. b. Rinse the beaker, stir bar, and funnel with a small amount
of distilled or deionized water, and add the rinsings to the volumetric flask to ensure a
guantitative transfer. c. Add distilled or deionized water to the volumetric flask until the
bottom of the meniscus is level with the calibration mark. d. Stopper the flask and invert it
several times to ensure the solution is homogeneous.

Storage and Stability
Proper storage is crucial to maintain the integrity of the prepared standard solution.

o Container: Store the solution in a tightly sealed, properly labeled amber glass or a corrosive-
resistant plastic bottle.[5] Do not store in a volumetric flask.
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o Storage Conditions: Store the container in a cool, dry, and well-ventilated area away from
light.[5] Iron(lIl) chloride solutions are corrosive to many metals, so they should be stored in
appropriate secondary containment.[7]

« Stability: The solution has a good shelf life if stored properly.[8] However, it is recommended
to prepare fresh solutions for critical applications to ensure accuracy.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation of a
standard solution of Iron(lll) chloride hexahydrate. By following these guidelines, researchers,
scientists, and drug development professionals can ensure the accuracy and consistency of
their experimental results. Adherence to the specified safety precautions is essential to
minimize risks associated with handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15795173/docs#application-notes-and-
protocols-preparation-of-standard-iron-iii-chloride-hexahydrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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